Cas no 438221-76-2 (5-(2-nitrophenoxy)methylfuran-2-carbaldehyde)

• Product Name: 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde
• CAS No: 438221-76-2
• MF: C₁₂H₉NO₅
• MW: 247.203563451767
• MDL: MFCD02253759
• CID: 2857491
• PubChem ID: 843207
• Update Time: 2025-07-21

5-(2-nitrophenoxy)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-((2-nitrophenoxy)methyl)furan-2-carbaldehyde
• 5-(2-NITRO-PHENOXYMETHYL)-FURAN-2-CARBALDEHYDE
• 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde
• CS-0217885
• 5-[(2-nitrophenoxy)methyl]-2-furaldehyde
• NSA22176
• STK301810
• 438221-76-2
• BBL029644
• AK-968/41922410
• AKOS000304195
• VS-09339
• 5-({2-nitrophenoxy}methyl)-2-furaldehyde
• ALBB-031772
• MFCD02253759
• AKOS015922031
• Oprea1_399499
• 5-(2-nitrophenoxymethyl)furan-2-carbaldehyde
• 5-[(2-nitrophenoxy)methyl]furan-2-carbaldehyde
• EN300-92248
• Z275128640

• MDL： MFCD02253759
• Inchi： 1S/C12H9NO5/c14-7-9-5-6-10(18-9)8-17-12-4-2-1-3-11(12)13(15)16/h1-7H,8H2
• InChI Key： DHEVJPAINBNBGZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 247.04807239Da
• Monoisotopic Mass: 247.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.3Ų

5-(2-nitrophenoxy)methylfuran-2-carbaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde

Professional Introduction to 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde (CAS No. 438221-76-2)

5-(2-nitrophenoxy)methylfuran-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 438221-76-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of nitrophenyl ethers, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a furan ring substituted with an aldehyde group and a nitrophenyl ether moiety, make it a promising candidate for further exploration in drug discovery and chemical synthesis.

The aldehyde functionality at the 2-position of the furan ring in 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde serves as a versatile handle for further chemical modifications. Aldehydes are well-known for their reactivity in forming various covalent bonds, including condensation reactions with amines to form amides, addition reactions with nucleophiles to yield imines or hemiacetals, and oxidation to carboxylic acids. These properties make the compound particularly useful in the synthesis of more complex molecules, such as peptidomimetics or heterocyclic scaffolds.

The nitrophenyl ether component of the molecule, specifically the 2-nitrophenyl group, contributes to its pharmacological potential. Nitroaromatic compounds have been extensively studied for their biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, affecting its interactions with biological targets. Additionally, the nitro group can be reduced to an amine under specific conditions, providing another avenue for structural diversification.

In recent years, there has been growing interest in the development of furan-based derivatives due to their structural similarity to natural products and their potential bioactivity. Furan rings are common motifs in many bioactive molecules, including antifungal agents and antiviral drugs. The incorporation of a furan ring into pharmaceutical candidates can enhance their solubility, metabolic stability, and binding affinity to biological targets. The specific substitution pattern in 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde may contribute to its unique pharmacological profile.

Recent research has highlighted the importance of nitrophenyl ethers in medicinal chemistry. These compounds have been shown to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, derivatives of nitrophenyl ethers have been investigated for their potential as kinase inhibitors or as modulators of neurotransmitter systems. The structural flexibility offered by the nitrophenyl ether moiety allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area, which are critical factors in drug design.

The aldehyde group in 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde also plays a crucial role in its synthetic utility. Aldehydes are frequently employed as key intermediates in organic synthesis due to their ability to participate in a wide range of reactions. For example, they can undergo condensation reactions with hydroxylamine to form oximes, or they can react with hydrazines to form hydrazones. These derivatives can then be further functionalized to generate more complex structures.

One of the most promising applications of 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde is in the synthesis of bioactive molecules targeting specific disease pathways. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic effects. For instance, derivatives of this molecule have been explored as inhibitors of enzymes involved in inflammation or as modulators of ion channels relevant to neurological disorders. The ability to modify both the furan ring and the nitrophenyl ether moiety provides a rich scaffold for structure-activity relationship studies.

The synthesis of 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde typically involves multi-step organic transformations that highlight its synthetic versatility. Key steps often include nucleophilic substitution reactions to introduce the nitrophenyl ether group, followed by functionalization at the furan ring to incorporate the aldehyde functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds.

In conclusion, 5-(2-nitrophenoxy)methylfuran-2-carbaldehyde (CAS No. 438221-76-2) is a structurally interesting compound with significant potential in pharmaceutical research and development. Its unique combination of an aldehyde group and a nitrophenyl ether moiety on a furan scaffold makes it a valuable building block for drug discovery efforts aimed at addressing various diseases. Ongoing research continues to explore new synthetic routes and pharmacological applications for this compound and its derivatives.